Cas no 1796970-44-9 (N-(2H-1,3-benzodioxol-5-yl)-3-(2-methylpropanesulfonyl)azetidine-1-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-3-(2-methylpropanesulfonyl)azetidine-1-carboxamide
• CAS No: 1796970-44-9
• MF: C₁₅H₂₀N₂O₅S
• MW: 340.394702911377
• CID: 5371038
• Update Time: 2025-05-21

N-(2H-1,3-benzodioxol-5-yl)-3-(2-methylpropanesulfonyl)azetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzodioxol-5-yl)-3-(2-methylpropylsulfonyl)azetidine-1-carboxamide
• 1-Azetidinecarboxamide, N-1,3-benzodioxol-5-yl-3-[(2-methylpropyl)sulfonyl]-
• N-(2H-1,3-benzodioxol-5-yl)-3-(2-methylpropanesulfonyl)azetidine-1-carboxamide

• Inchi： 1S/C15H20N2O5S/c1-10(2)8-23(19,20)12-6-17(7-12)15(18)16-11-3-4-13-14(5-11)22-9-21-13/h3-5,10,12H,6-9H2,1-2H3,(H,16,18)
• InChI Key： RHFLRLDHIFWWEL-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=C3OCOC3=C2)=O)CC(S(CC(C)C)(=O)=O)C1

Additional information on N-(2H-1,3-benzodioxol-5-yl)-3-(2-methylpropanesulfonyl)azetidine-1-carboxamide

Introduction to N-(2H-1,3-benzodioxol-5-yl)-3-(2-methylpropanesulfonyl)azetidine-1-carboxamide (CAS No. 1796970-44-9)

N-(2H-1,3-benzodioxol-5-yl)-3-(2-methylpropanesulfonyl)azetidine-1-carboxamide, identified by its CAS number 1796970-44-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The structural framework of N-(2H-1,3-benzodioxol-5-yl)-3-(2-methylpropanesulfonyl)azetidine-1-carboxamide incorporates several key pharmacophoric elements that contribute to its unique chemical and biological properties. The presence of a benzodioxol moiety, also known as a dibenzo[b,e][1,4]oxazepine scaffold, is particularly noteworthy. This structural feature is commonly found in various bioactive compounds and has been implicated in diverse pharmacological effects, including anti-inflammatory, antimicrobial, and antiviral activities.

Furthermore, the compound features a 2-methylpropanesulfonyl group, which is known to enhance the metabolic stability and binding affinity of molecules targeting certain biological receptors. The combination of these structural components suggests that N-(2H-1,3-benzodioxol-5-yl)-3-(2-methylpropanesulfonyl)azetidine-1-carboxamide may possess multiple mechanisms of action, making it a versatile candidate for drug development.

In recent years, there has been growing interest in the development of novel scaffolds that can modulate inflammatory pathways. The benzodioxol scaffold, in particular, has been extensively studied for its potential to interact with various enzymes and receptors involved in inflammation. Preclinical studies have demonstrated that derivatives of this scaffold can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response.

The sulfonamide group in N-(2H-1,3-benzodioxol-5-yl)-3-(2-methylpropanesulfonyl)azetidine-1-carboxamide is another critical pharmacophore that contributes to its biological activity. Sulfonamides are well-known for their ability to form stable hydrogen bonds with biological targets, thereby enhancing binding affinity. This property makes sulfonamides valuable in the design of drugs targeting enzymes and receptors involved in various diseases.

The azetidine ring in the compound's structure adds another layer of complexity and potential functionality. Azetidine derivatives have been explored for their role in modulating biological pathways related to cancer, inflammation, and bacterial resistance. The incorporation of this ring into the molecular framework suggests that N-(2H-1,3-benzodioxol-5-yl)-3-(2-methylpropanesulfonyl)azetidine-1-carboxamide may exhibit unique interactions with biological targets that could be exploited for therapeutic benefit.

2H-1,3-benzodioxol-5-yl)-3-(2-methylpropanesulfonyl)azetidine-1-carboxamide. These computational approaches have been instrumental in identifying potential lead compounds for drug development by predicting their binding affinity and selectivity for target enzymes and receptors. Such studies have provided valuable insights into the structural features that contribute to the biological activity of this compound.

In addition to computational studies, experimental investigations have also played a crucial role in understanding the pharmacological properties of N-(2H-1,3-benzodioxol-5-yl)-3-(2-methylpropanesulfonyl)azetidine-1-carboxamide. In vitro assays have been conducted to evaluate its activity against various inflammatory markers and enzymatic targets. These studies have revealed promising results regarding its potential as an anti-inflammatory agent. Furthermore, animal models have been utilized to assess its efficacy and safety profile in vivo.

The synthesis of N-(2H-1,3-benzodioxol-5-yl)-3-(2-methylpropanesulfonyl)azetidine-1-carboxamide) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. The synthesis process also emphasizes green chemistry principles to minimize waste and environmental impact.

The pharmaceutical industry continues to invest heavily in research aimed at discovering novel therapeutic agents with improved efficacy and safety profiles. N-(2H-1,3-benzodioxol-5-y)-yl)-b()methylpropanesulfonyl))azeitedineecarboxamide(CAS No.b1796970b44b9)) stands out as a promising candidate due to its unique structural features and demonstrated biological activities. Further research is warranted to fully elucidate its therapeutic potential and optimize its pharmacokinetic properties for clinical applications.